
Navigating the Safe Disposal of LY 345899: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677 Get Quote

For researchers, scientists, and drug development professionals utilizing LY 345899, a potent

inhibitor of methylenetetrahydrofolate dehydrogenase 1 (MTHFD1) and MTHFD2, adherence to

strict safety and disposal protocols is paramount to ensure a secure laboratory environment

and regulatory compliance.[1][2][3][4][5][6] While specific institutional guidelines may vary, the

following procedures provide a comprehensive framework for the safe handling and disposal of

this compound.

Immediate Safety and Handling Precautions
Before commencing any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All handling of LY
345899, particularly in its powdered form, should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation risk. In case of contact,

immediately flush the affected area with copious amounts of water.

Step-by-Step Disposal Protocol
The proper disposal of LY 345899 and its associated waste must be carried out in accordance

with all applicable local, state, and federal regulations. The following steps outline a general

procedure for safe disposal:

Segregation of Waste: All materials that have come into contact with LY 345899, including

unused product, contaminated PPE (gloves, etc.), and empty containers, must be

segregated as chemical waste. Do not mix with general laboratory trash.
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Containerization:

Solid Waste: Place unused or expired LY 345899 powder, along with any contaminated

solids such as weighing paper or disposable spatulas, into a clearly labeled, sealed, and

leak-proof container designated for chemical waste.

Liquid Waste: Solutions containing LY 345899 should be collected in a separate, sealed,

and appropriately labeled waste container. Given its solubility in DMSO, this solvent is a

likely component of the liquid waste.[1][3][5][6][7]

Empty Containers: "Empty" containers of LY 345899 should be triple-rinsed with an

appropriate solvent (such as DMSO followed by a volatile solvent like ethanol). The rinsate

must be collected as chemical waste. The rinsed container can then be disposed of

according to institutional guidelines, which may still require it to be treated as chemical

waste.

Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name ("LY 345899"), the primary solvent (e.g., "DMSO solution"), and appropriate hazard

warnings.

Storage Pending Disposal: Store the sealed and labeled waste containers in a designated,

secure area away from incompatible materials, pending collection by your institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

contractor.

Documentation: Maintain a detailed record of the disposed of LY 345899, including the

quantity and date of disposal, in your laboratory's chemical inventory log.

Quantitative Data Summary
The following table summarizes key quantitative data for LY 345899, compiled from various

suppliers.
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Property Value Source

Molecular Formula C₂₀H₂₁N₇O₇ [1]

Formula Weight 471.4 g/mol [1]

IC₅₀ (MTHFD1) 96 nM [1][2][3][4]

IC₅₀ (MTHFD2) 663 nM [1][2][3][4]

Ki (MTHFD1) 18 nM [2][3][4]

Solubility in DMSO ≥ 2.08 mg/mL to 125 mg/mL [2][3][5][6]

Storage Temperature -20°C [1][2][7]

Stability ≥ 4 years at -20°C [1]

Visualizing the Mechanism of Action and
Experimental Workflow
To further aid in the understanding of LY 345899's role in cellular processes and its handling in

experimental settings, the following diagrams have been generated.
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Caption: Mechanism of LY 345899 action.
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Caption: Disposal workflow for LY 345899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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